2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H24N2O3S/c1-11-9-12(2)14(4)16(13(11)3)22(20,21)17-10-15(19)18-7-5-6-8-18/h9,17H,5-8,10H2,1-4H3
• InChI Key: RNYKURMDKLCDEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC(=O)N2CCCC2)C)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide, also known as TMB-8, is a chemical compound that has been widely used in scientific research. This compound is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide acts as an inhibitor of inositol 1,4,5-trisphosphate (IP3) receptors, which are responsible for the release of calcium from intracellular stores. 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide binds to the IP3 receptor in a competitive manner, preventing the binding of IP3 and thus inhibiting calcium release.
Biochemical and Physiological Effects:
The inhibition of calcium release by 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has a variety of biochemical and physiological effects. 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been found to inhibit muscle contraction, platelet aggregation, and neurotransmitter release. In addition, 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in lab experiments is its specificity for the IP3 receptor. 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide does not affect other calcium channels or receptors, which allows for more precise experiments. However, 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has a relatively short half-life and may require continuous administration in some experiments.

Future Directions

There are several future directions for the use of 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in scientific research. One area of interest is the role of calcium in cancer cell proliferation and metastasis. 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide may be useful in studying this process and developing new cancer therapies. Another potential direction is the use of 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.
In conclusion, 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is a chemical compound that has been widely used in scientific research. Its ability to inhibit calcium release from intracellular stores has made it a valuable tool for studying a variety of cellular processes. As research continues, 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide may prove to be useful in the development of new therapies for a variety of diseases.

Synthesis Methods

The synthesis of 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide involves the reaction of 2,3,5,6-tetramethylbenzenesulfonyl chloride with N-(1-pyrrolidinyl)acetamide in the presence of triethylamine. The reaction takes place at room temperature and the product is purified by recrystallization. The yield of the reaction is typically around 50%.

Scientific Research Applications

2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been used in a wide range of scientific research applications. One of the most common uses of 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is as an inhibitor of calcium release from intracellular stores. This property of 2,3,5,6-tetramethyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been used to study the role of calcium in various cellular processes, including cell signaling, muscle contraction, and neurotransmitter release.